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Compound of Interest

Compound Name: UMI-77

Cat. No.: B1682699

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides comprehensive, step-
by-step guidance for the personal protective equipment (PPE), operational procedures, and
disposal of UMI-77, a selective Mcl-1 inhibitor.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for the
handling and storage of UMI-77.

Parameter Value Notes

Long-Term Storage Store in a well-ventilated
-20°C or -80°C

Temperature place.[1]

Molecular Weight 468.34 g/mol Formula: C18H14BrNO5S2.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

UMI-77 is not classified as a hazardous substance or mixture according to GHS, but it may be
irritating to the mucous membranes and upper respiratory tract.[1] It may also be harmful if
inhaled, ingested, or absorbed through the skin, and can cause eye, skin, or respiratory system
irritation.[1] Therefore, appropriate personal protective equipment is essential.
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Recommended Personal Protective Equipment:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or heavy rubber gloves).[1]
o Eye/Face Protection: Use safety goggles with side shields to protect against splashes.[1]

o Skin and Body Protection: A laboratory coat is required. For procedures with a higher risk of
splashing, consider a chemical-resistant apron or coveralls.

» Respiratory Protection: When handling the powder form or if there is a risk of generating
aerosols, use a NIOSH-approved respirator or work within a laboratory fume hood.[1]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural guidelines will minimize exposure risk and ensure the
integrity of the compound.

1. Preparation and Engineering Controls:

o Ensure good ventilation in the work area.[1]

e Whenever possible, handle UMI-77 in a designated laboratory fume hood.[1]

» Before starting, ensure all necessary PPE is readily available and in good condition.
e Have an emergency eyewash station and safety shower accessible.

2. Handling and Use:

» Avoid breathing dust or aerosols.[1]

e Prevent contact with skin and eyes.

e Do not eat, drink, or smoke in the laboratory area where UMI-77 is handled.[1]

* When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure.
e For creating solutions, add the solvent to the UMI-77 powder slowly to avoid splashing.

3. First-Aid Measures:

o After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]
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o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Get medical attention if irritation persists.[1]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[1]

 After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of UMI-77 and its containers is crucial to prevent environmental contamination.

e Waste Collection: Collect all waste materials, including unused UMI-77, contaminated
consumables (e.g., pipette tips, gloves), and empty containers in a designated, labeled
hazardous waste container.

o Disposal Procedure: Dispose of the waste through a licensed waste management company.
Do not allow the substance to enter sewers or public waters.[1] Follow all local, state, and
federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling
UMI-77 in a laboratory setting.
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UMI-77 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of UMI-77.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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